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Compound of Interest

Compound Name:
(2,3-dimethyl-1H-indol-5-

yl)methanol

CAS No.: 1071667-99-6

Cat. No.: B1327132

Get Quote

In the landscape of medicinal chemistry, the indole ring is unequivocally recognized as a

"privileged structure".[1] This designation stems from its remarkable ability to serve as a

versatile scaffold that can bind to a wide array of biological targets with high affinity. The

strategic functionalization of the indole core allows chemists to meticulously tune its

physicochemical and pharmacological properties, leading to the development of novel

therapeutic agents.

This guide focuses on (2,3-dimethyl-1H-indol-5-yl)methanol, a key heterocyclic building

block. Its structure is distinguished by three critical features that dictate its chemical behavior

and synthetic potential:

The 1H-Indole Core: A bicyclic aromatic system that provides a rigid, planar framework and

is inherently electron-rich.

C2 and C3 Dimethyl Substitution: The presence of two electron-donating methyl groups on

the pyrrole moiety significantly influences the electron density distribution and steric

environment of the ring system.
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C5-Hydroxymethyl Group: This primary alcohol (-CH₂OH) substituent on the benzene ring

introduces a crucial point of polarity and a highly versatile reactive handle for subsequent

chemical modifications. The hydroxyl group can act as both a hydrogen bond donor and

acceptor, which can critically influence the molecule's physical properties and its potential

interactions with biological macromolecules.[1]

This document provides a comprehensive analysis of the chemical properties, synthesis, and

reactivity of (2,3-dimethyl-1H-indol-5-yl)methanol, offering field-proven insights for its

application in synthetic and medicinal chemistry programs.

Core Physicochemical and Spectroscopic
Properties
The unique arrangement of functional groups in (2,3-dimethyl-1H-indol-5-yl)methanol defines

its fundamental physical and spectral characteristics.

Physicochemical Data
The primary alcohol function renders the molecule more polar than its parent 2,3-

dimethylindole scaffold, influencing its solubility in various organic solvents.

Property Value Source

CAS Number 1071667-99-6 [1]

Molecular Formula C₁₁H₁₃NO [1]

Molecular Weight 175.23 g/mol [1]

Appearance
Typically an off-white to light

yellow solid
[2]

Predicted Spectroscopic Signature
While a dedicated spectrum for this specific compound is not publicly available, a robust

prediction of its key spectroscopic features can be made based on established principles and

data from analogous indole structures.[3][4][5]
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Spectroscopy Predicted Features

¹H NMR

δ (ppm): ~10.5-11.5 (s, 1H, N-H), ~7.0-7.5 (m,

3H, Ar-H), ~4.6 (s, 2H, -CH₂OH), ~2.3 (s, 3H,

C2-CH₃), ~2.2 (s, 3H, C3-CH₃), ~1.5-2.0 (broad

s, 1H, -OH). Note: The N-H and O-H signals are

exchangeable with D₂O.

¹³C NMR

δ (ppm): ~135 (C7a), ~130 (C3a), ~128 (C5),

~120-125 (Ar C-H), ~110 (Ar C-H), ~105 (C3),

~65 (-CH₂OH), ~12 (C2-CH₃), ~9 (C3-CH₃).

IR Spectroscopy

ν (cm⁻¹): ~3400-3300 (broad, O-H stretch),

~3300-3200 (N-H stretch), ~3100-3000 (Ar C-H

stretch), ~2950-2850 (Aliphatic C-H stretch),

~1050-1000 (C-O stretch).

Synthesis of (2,3-dimethyl-1H-indol-5-yl)methanol
A robust and logical synthetic pathway to (2,3-dimethyl-1H-indol-5-yl)methanol involves the

initial synthesis of the corresponding C5-aldehyde followed by its selective reduction. Direct

formylation of 2,3-dimethylindole often favors the C3 position; therefore, a more controlled

approach is necessary.

Synthetic Strategy Overview
The proposed synthesis proceeds in two key stages:

Vilsmeier-Haack Formylation: Synthesis of 2,3-dimethyl-1H-indole-5-carbaldehyde. While

direct C5 formylation can be challenging, specific conditions or starting with a pre-

functionalized aniline in a Fischer indole synthesis can achieve this.[1] A more direct, albeit

potentially lower-yielding, method involves the formylation of 2,3-dimethylindole itself.

Selective Reduction: Reduction of the C5-aldehyde to the primary alcohol using a mild

reducing agent.
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Stage 1: Formylation

Stage 2: Reduction

2,3-dimethylindole

2,3-dimethyl-1H-indole-5-carbaldehyde

Formylation

Vilsmeier Reagent
(POCl₃, DMF)

NaBH₄

Methanol

(2,3-dimethyl-1H-indol-5-yl)methanol

Reduction

Click to download full resolution via product page

Caption: Synthetic workflow for (2,3-dimethyl-1H-indol-5-yl)methanol.

Detailed Experimental Protocol
Stage 1: Synthesis of 2,3-dimethyl-1H-indole-5-carbaldehyde

Causality: This stage introduces the required carbonyl functionality at the C5 position. The

Vilsmeier-Haack reaction is a classic method for formylating electron-rich aromatic rings.[6]

Reagent Preparation: In a flame-dried, three-neck flask under an inert atmosphere (Argon),

cool anhydrous N,N-dimethylformamide (DMF, 5 equivalents) to 0-5 °C. Slowly add

phosphorus oxychloride (POCl₃, 1.5 equivalents) dropwise while maintaining the
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temperature. Stir the resulting mixture for 30-40 minutes at this temperature to form the

Vilsmeier reagent.

Reaction: Dissolve 2,3-dimethylindole (1 equivalent) in a minimal amount of anhydrous DMF.

Add this solution dropwise to the pre-formed Vilsmeier reagent at 0-5 °C.

Reaction Progression: After the addition is complete, allow the reaction to warm to room

temperature and stir for 1-2 hours. Then, heat the mixture to 80-90 °C and maintain for 5-8

hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).[6]

Work-up and Purification: Cool the reaction mixture to room temperature and carefully pour it

onto crushed ice. Neutralize the mixture by slowly adding a saturated aqueous solution of

sodium carbonate until the pH is 8-9.[6] The product will precipitate as a solid. Filter the solid,

wash thoroughly with cold water, and dry under vacuum. Recrystallize the crude product

from an appropriate solvent system (e.g., ethanol/water) to yield pure 2,3-dimethyl-1H-

indole-5-carbaldehyde.

Stage 2: Synthesis of (2,3-dimethyl-1H-indol-5-yl)methanol

Causality: This step selectively reduces the aldehyde to a primary alcohol. Sodium borohydride

(NaBH₄) is chosen as it is a mild reducing agent that will not affect the indole ring system.

Reaction Setup: In a round-bottom flask, dissolve 2,3-dimethyl-1H-indole-5-carbaldehyde (1

equivalent) in methanol. Cool the solution to 0 °C in an ice bath.

Reduction: Add sodium borohydride (NaBH₄, 1.1 equivalents) portion-wise to the stirred

solution, ensuring the temperature remains below 10 °C.

Reaction Progression: After the addition is complete, remove the ice bath and stir the

reaction mixture at room temperature for 2-3 hours. Monitor the disappearance of the

starting material by TLC.

Work-up and Purification: Quench the reaction by carefully adding water. Remove the

methanol under reduced pressure. Extract the aqueous residue with ethyl acetate (3 x

volumes).[4] Combine the organic layers, wash with brine, dry over anhydrous sodium

sulfate (Na₂SO₄), and concentrate in vacuo. The resulting crude product can be purified by

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://patents.google.com/patent/CN102786460A/en
https://patents.google.com/patent/CN102786460A/en
https://www.benchchem.com/product/b1327132/docs?utm_src=pdf-body#introduction-the-strategic-value-of-the-substituted-indole-scaffold
https://www.rsc.org/suppdata/d1/qo/d1qo00105a/d1qo00105a1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1327132?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


flash column chromatography on silica gel to afford pure (2,3-dimethyl-1H-indol-5-
yl)methanol.

Chemical Reactivity and Derivatization Potential
The true value of (2,3-dimethyl-1H-indol-5-yl)methanol in drug development lies in its

predictable and versatile reactivity, which provides multiple avenues for structural elaboration.

C5-Methanol Reactions

N1-Indole Reactions

(2,3-dimethyl-1H-indol-5-yl)methanol

Oxidation
(e.g., PCC, MnO₂)

Esterification
(RCOCl, Pyridine)

Etherification
(NaH, R-X)

Halogenation
(SOCl₂, PBr₃)

N-Alkylation / Acylation
(NaH, R-X / RCOCl)

C5-Aldehyde

C5-Carboxylic Acid

Further
Oxidation

C5-Ester C5-Ether C5-Halomethyl N1-Substituted Indole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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